4-bromo-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide

• IUPAC Name: 4-bromo-N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]thiophene-2-carboxamide
• InChI: InChI=1S/C12H9BrN4O3S/c1-6-2-8(16-19-6)11-15-10(20-17-11)4-14-12(18)9-3-7(13)5-21-9/h2-3,5H,4H2,1H3,(H,14,18)
• InChI Key: LIIKVLWVDQCSEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)C2=NOC(=N2)CNC(=O)C3=CC(=CS3)Br
• Molecular Formula: C12H9BrN4O3S
• Molecular Weight: 369.20 g/mol

Description

4-bromo-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide is a useful research compound. Its molecular formula is C12H9BrN4O3S and its molecular weight is 369.19. The purity is usually 95%.
BenchChem offers high-quality 4-bromo-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-bromo-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)thiophene-2-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Development of Inhibitors

One primary application of this compound is in the development of inhibitors for biological targets. The compound exemplifies a chemotype for inhibiting bromodomains of the BET family, indicating its potential in targeting specific protein interactions within biological systems. Such inhibitors could have implications for therapeutic interventions in diseases where BET family proteins are implicated, such as cancer and inflammation (Hewitt et al., 2015).

Synthesis of Novel Compounds

Research has also focused on the synthesis of novel compounds using derivatives of thiophene, indicating a broader application in creating new materials with specific chemical properties. These novel thiophene derivatives have shown potential as photostabilizers for poly(vinyl chloride) (PVC), demonstrating the compound's utility in materials science and industrial applications (Balakit et al., 2015).

Antimicrobial and Antitumor Agents

Another significant application is in the development of antimicrobial and antitumor agents. Novel methylene bridged benzisoxazolyl imidazo[2,1-b][1,3,4]thiadiazoles have been synthesized from benzisoxazolyl-3-acetic acid, which displayed very good antibacterial and antifungal activity. This application highlights the potential of such compounds in pharmaceutical development and the search for new treatments for infectious diseases (Lamani et al., 2009).

Chemical Reactivity and Stability Analysis

Further research into the chemical reactivity and stability of such compounds provides insights into their suitability for various applications. For instance, the study of pyrazole-thiophene-based amide derivatives synthesized by different methodologies revealed their potential nonlinear optical (NLO) properties and chemical reactivity, which could have applications in the development of new materials for electronic and photonic devices (Kanwal et al., 2022).